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Compound of Interest

Compound Name: Boron tribromide

Cat. No.: B089286

Hazard Identification and Properties

Boron tribromide is a colorless, fuming liquid that can appear amber or reddish-brown due to
bromine contamination.[4][5] It is acutely toxic, corrosive, and reacts violently with water.[1]
Understanding its chemical and physical properties is fundamental to safe handling.

Chemical Identification and Physical Properties
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Property Value Source
Synonyms Tribro.moborane, Boron 61171
bromide
CAS Number 10294-33-4 [6]
Molecular Formula BBrs [6][8]
Molecular Weight 250.52 g/mol [6]119]
Appearance Colorless, fuming liquid [6][7]
Odor Sharp, pungent, irritating [61[7]
Boiling Point 91°C (196.3°F) @ 760 mmHg [51[6]
Melting Point -46°C (-51.3°F) [5][6]
Density 2.650 g/mL [6]
Vapor Pressure 40 mmHg @ 14°C [6][10]

Toxicity and Exposure Limits

Boron tribromide is fatal if swallowed or inhaled and causes severe skin and eye burns.[8][9]
Upon contact with moisture, such as in the lungs or on skin, it decomposes to form
hydrobromic acid (HBr), leading to severe chemical burns.[6][11]

Parameter Value Agencyl/Source
OSHA PEL (8-hr TWA) 1 ppm [12]

NIOSH REL (Ceiling) 1 ppm [13]

ACGIH TLV (Ceiling) 1 ppm [13][14]

Acute Toxicity (Oral, Rat LD50) 160 mg/kg [1]

The primary health hazards are summarized in the diagram below, which illustrates the
connection between the chemical's properties and the necessary control measures.
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Boron Tribromide Hazards

High Reactivity Acute Toxicity Corrosive
(Violently reacts with water) (Fatal if inhaled/swallowed) (Causes severe burns)
@ reaction@ contain fumes/reaction” to prevent inhalation \ to prevent exposure )to preven@to mitigate exposure

Required Safety Controls \

Strict Handling Protocols Engineering Controls Personal Protective Equipment (PPE)
(Anhydrous conditions, No lone work) (Fume Hood, Glove Box) (Gloves, Goggles, Face Shield, Lab Coat)

Emergency Preparedness

(Eyewash, Shower, Spill Kit)
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Exposure Event

(e.g., Inhalation)

BBrs reacts with H20
(in mucous membranes/lungs)

l

Forms Hydrobromic Acid (HBr)
+ Boric Acid

HBr causes severe
acid burns to tissue

Symptoms Emerge
(Pain, Coughing, Pulmonary Edema)

Permanent Tissue Damage
or Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.research.uga.edu [research.uga.edu]

¢ 2. nbinno.com [nbinno.com]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b089286?utm_src=pdf-body-img
https://www.benchchem.com/product/b089286?utm_src=pdf-custom-synthesis
https://research.uga.edu/docs/CSP1500/Borontribromide-10294-33-4.docx
https://www.nbinno.com/article/other-organic-chemicals/boron-tribromide-handling-storage-supply-xi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. hbinno.com [nbinno.com]

. amherst.edu [amherst.edu]

. Boron tribromide - Wikipedia [en.wikipedia.org]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. Boron tribromide | BBr3 | CID 25134 - PubChem [pubchem.ncbi.nim.nih.gov]

. cdhfinechemical.com [cdhfinechemical.com]

°
© (0] ~ » ol H w

. lobachemie.com [lobachemie.com]

e 10. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 11. BORON TRIBROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 12. purdue.edu [purdue.edu]

e 13. nj.gov [nj.gov]

e 14. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

 To cite this document: BenchChem. [Boron tribromide safety precautions and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089286#boron-tribromide-safety-precautions-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/safety-handling-boron-tribromide-industrial-wx
https://www.amherst.edu/system/files/Boron%20Tribromide.pdf
https://en.wikipedia.org/wiki/Boron_tribromide
https://pim-resources.coleparmer.com/sds/26399.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Boron-tribromide
https://www.cdhfinechemical.com/images/product/msds/38_1660199025_BoronTribromide-CASNO-10294-33-4-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-BORON-TRIBROMIDE-CASNO-10294-33-2223B-EN.aspx
https://cameochemicals.noaa.gov/report?key=CH253
https://cameochemicals.noaa.gov/chemical/253
https://www.purdue.edu/ehps/rem/documents/sops/sopborontribromide.docx
https://nj.gov/health/eoh/rtkweb/documents/fs/0244.pdf
https://cameochemicals.noaa.gov/chris/BTB.pdf
https://www.benchchem.com/product/b089286#boron-tribromide-safety-precautions-and-handling
https://www.benchchem.com/product/b089286#boron-tribromide-safety-precautions-and-handling
https://www.benchchem.com/product/b089286#boron-tribromide-safety-precautions-and-handling
https://www.benchchem.com/product/b089286#boron-tribromide-safety-precautions-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089286?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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